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Compound of Interest
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Cat. No.: B1663747 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Chaetoglobosin A is a cytochalasan alkaloid produced by the endophytic fungus Chaetomium

globosum. It exhibits a range of biological activities, including cytotoxic, antimicrobial, and

phytotoxic effects, making it a compound of interest for drug development and biopesticide

applications. This document provides a detailed protocol for the solid-batch fermentation of

Chaetomium globosum for the production of Chaetoglobosin A, followed by its extraction and

purification.

Experimental Protocols
1. Microorganism and Inoculum Preparation

The strain Chaetomium globosum is utilized for the production of Chaetoglobosin A.[1] A

spore suspension is required for the inoculation of the solid substrate.

1.1. Culture Maintenance: Maintain Chaetomium globosum on Potato Dextrose Agar (PDA)

plates.

1.2. Spore Suspension Preparation:

Culture the fungus on PDA plates at 28°C for 14 days until the surface is completely

covered by spores.[1]
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Harvest the spores by adding sterile distilled water to the plate and gently scraping the

surface with a sterile loop.

Filter the spore suspension through sterile glass wool to remove mycelial fragments.

Adjust the spore concentration to 1 x 10^7 spores/mL using a hemocytometer.

2. Solid-Batch Fermentation

This protocol utilizes cornstalks as the solid substrate for fermentation.

2.1. Substrate Preparation:

Dry cornstalks and grind them to pass through a 40-mesh sieve.[2]

2.2. Fermentation Medium:

For every 10 grams of ground cornstalk, add 0.5 grams of ammonium chloride and 20 mL

of distilled water.[1]

2.3. Fermentation Process:

Place the prepared substrate and medium into 250 mL Erlenmeyer flasks.

Autoclave the flasks at 121°C for 20 minutes and allow them to cool to room temperature.

Inoculate each flask with 1 mL of the prepared C. globosum spore suspension (1 x 10^7

spores/mL).[1]

Incubate the flasks at 28°C for 14 days.[1] Optimal production of Chaetoglobosin A has

been observed at this temperature.[3]

3. Extraction of Chaetoglobosin A

3.1. Solvent Extraction:

After the incubation period, add acetone to the flask containing the fermented solid

substrate.
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Perform extraction at room temperature.[4][5]

Separate the solvent extract from the solid residue by filtration.

3.2. Solvent Evaporation:

Concentrate the acetone extract using a rotary evaporator at 40°C to obtain a crude

extract.[1]

4. Purification of Chaetoglobosin A

4.1. Preliminary Purification:

The crude extract can be further purified to increase the content of Chaetoglobosin A.[1]

Adjusting the pH of the extract to 13 has been shown to improve purification.[4][5]

4.2. Chromatographic Purification:

For higher purity, the crude extract can be subjected to semi-preparative High-

Performance Liquid Chromatography (HPLC).[6]

5. Quantification of Chaetoglobosin A

5.1. HPLC Analysis:

Dissolve the crude or purified extract in methanol.[2]

Filter the solution through a 0.22 µm filter before injection into the HPLC system.[2]

Use a C18 column for separation.[2]

An isocratic elution system with 45% acetonitrile in water can be used as the mobile phase

at a flow rate of 1.0 mL/min.[2]

Quantify Chaetoglobosin A by comparing the peak area with that of a known standard.
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Table 1: Inoculum and Fermentation Parameters

Parameter Value Reference

Microorganism Chaetomium globosum [1]

Inoculum Type Spore Suspension [1]

Inoculum Concentration 1 x 10^7 spores/mL [1]

Fermentation Type Solid-Batch [1]

Incubation Temperature 28°C [1][3]

Incubation Time 14 days [1]

Initial pH Neutral [7][8]

Table 2: Solid-State Fermentation Medium Composition (per 10g of Cornstalk)

Component Quantity Reference

Ground Cornstalk 10 g [1]

Ammonium Chloride 0.5 g [1]

Distilled Water 20 mL [1]

Table 3: Extraction and Purification Parameters

Parameter Condition Reference

Extraction Solvent Acetone [4][5]

Extraction Temperature Room Temperature [4][5]

Optimal pH for Purification 13 [4][5]
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Inoculum Preparation Solid-Batch Fermentation

Downstream Processing

C. globosum on PDA
(28°C, 14 days)

Harvest Spores
(Sterile Water)

Prepare Spore Suspension
(1x10^7 spores/mL)

Inoculate with Spore Suspension

Prepare Substrate
(Ground Cornstalks)

Prepare Medium
(NH4Cl, Water)

Autoclave Substrate
(121°C, 20 min)

Incubate
(28°C, 14 days)

Solvent Extraction
(Acetone, Room Temp)

Concentrate Extract
(Rotary Evaporator)

Purification
(pH 13, Chromatography)

Quantification
(HPLC)
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Organism Fermentation Conditions Medium Composition

Chaetoglobosin A
Production

Chaetomium globosum
Strain

Temperature
(Optimal ~28°C)

pH
(Optimal Neutral)

Incubation Time
(e.g., 14 days) Moisture Content Solid Substrate

(e.g., Cornstalk)
Nitrogen Source

(e.g., NH4Cl)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1663747#chaetoglobosin-a-solid-batch-fermentation-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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